Cas no 631891-62-8 (7-chloro-1-(3,4-dimethoxyphenyl)-2-2-(dimethylamino)ethyl-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione)

• Product Name: 7-chloro-1-(3,4-dimethoxyphenyl)-2-2-(dimethylamino)ethyl-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione
• CAS No: 631891-62-8
• MF: C₂₃H₂₃ClN₂O₅
• MW: 442.892125368118
• CID: 6173555
• PubChem ID: 4705811
• Update Time: 2025-10-29

7-chloro-1-(3,4-dimethoxyphenyl)-2-2-(dimethylamino)ethyl-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione Chemical and Physical Properties

Names and Identifiers

• 7-chloro-1-(3,4-dimethoxyphenyl)-2-2-(dimethylamino)ethyl-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione
• F1845-0253
• 631891-62-8
• 7-CHLORO-1-(3,4-DIMETHOXYPHENYL)-2-[2-(DIMETHYLAMINO)ETHYL]-1H-CHROMENO[2,3-C]PYRROLE-3,9-DIONE
• 7-chloro-1-(3,4-dimethoxyphenyl)-2-(2-(dimethylamino)ethyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione
• AKOS002316791
• AKOS016115198

• Inchi： 1S/C23H23ClN2O5/c1-25(2)9-10-26-20(13-5-7-17(29-3)18(11-13)30-4)19-21(27)15-12-14(24)6-8-16(15)31-22(19)23(26)28/h5-8,11-12,20H,9-10H2,1-4H3
• InChI Key： LBMHNXGVVAIYRL-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(C1=C(C(N(CCN(C)C)C1C1C=CC(=C(C=1)OC)OC)=O)O2)=O

Computed Properties

• Exact Mass: 442.1295495g/mol
• Monoisotopic Mass: 442.1295495g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 68.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on 7-chloro-1-(3,4-dimethoxyphenyl)-2-2-(dimethylamino)ethyl-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione

7-Chloro-1-(3,4-Dimethoxyphenyl)-2-[2-(Dimethylamino)Ethyl]-1H,2H,3H,9H-Chromeno[2,3-c]Pyrrole-3,9-Dione: A Comprehensive Overview

7-Chloro-1-(3,4-Dimethoxyphenyl)-2-[2-(Dimethylamino)Ethyl]-1H,2H,3H,9H-Chromeno[2,3-c]Pyrrole-3,9-Dione (CAS No. 631891-62-8) is a complex organic compound with a unique structure that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of chromenopyrroles, which are known for their potential bioactivity and structural diversity. The molecule features a chromeno[2,3-c]pyrrole skeleton with substituents that include a chlorine atom at position 7 and a dimethoxyphenyl group at position 1. Additionally, the compound incorporates a dimethylaminoethyl group at position 2, which contributes to its unique chemical properties and potential biological activities.

Recent studies have highlighted the importance of chromenopyrroles as scaffolds for drug discovery. The chromeno[2,3-c]pyrrole core is particularly interesting due to its ability to interact with various biological targets. For instance, researchers have explored the potential of this compound as an anti-inflammatory agent. The presence of the dimethoxyphenyl group is known to enhance the compound's ability to modulate inflammatory pathways by interacting with key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). Furthermore, the dimethylaminoethyl substituent may play a role in improving the compound's bioavailability and pharmacokinetic properties.

The chlorine atom at position 7 adds another layer of complexity to this molecule. Chlorine substitution is often associated with increased lipophilicity and improved drug-like properties. This feature makes the compound a promising candidate for further exploration in the context of cancer therapy. Recent findings suggest that chromenopyrroles with halogen substitutions may exhibit selective cytotoxicity against cancer cells while sparing normal cells. This selectivity is attributed to the compound's ability to target specific oncogenic pathways or modulate cellular signaling networks.

In terms of synthesis, the preparation of 7-chloro-1-(3,4-dimethoxyphenyl)-2-[2-(dimethylamino)ethyl]-chromeno[2,3-c]pyrrole-3,9-dione involves multi-step organic reactions. The construction of the chromeno[2,3-c]pyrrole skeleton typically requires precise control over reaction conditions to ensure proper regioselectivity and stereochemistry. Researchers have employed various strategies such as cyclization reactions and cross-coupling techniques to assemble this complex structure efficiently.

From an analytical standpoint, modern spectroscopic techniques such as NMR and mass spectrometry have been instrumental in confirming the structure of this compound. These methods provide detailed insights into the molecular architecture and help validate the stereochemistry of the synthesized product. Additionally, computational chemistry tools have been utilized to predict the compound's physicochemical properties and its potential interactions with biological targets.

The application of 7-chloro-1-(3,4-dimethoxyphenyl)-2-[2-(dimethylamino)ethyl]-chromeno[2,3-c]pyrrole-3,9-dione extends beyond its role as a drug candidate. It serves as a valuable tool in chemical biology for studying enzyme inhibition and receptor binding mechanisms. For example, recent studies have demonstrated its ability to inhibit histone deacetylases (HDACs), which are enzymes implicated in various pathological conditions including cancer and neurodegenerative diseases.

In conclusion,7-chloro-1-(3,4-dimethoxyphenyl)-2-[2-(dimethylamino)ethyl]-chromeno[2,3-c]pyrrole-3,9-dione (CAS No. 631891-62-8) is a multifaceted compound with significant potential in drug discovery and chemical biology research. Its unique structure and functional groups make it an intriguing subject for further investigation into its therapeutic applications and mechanistic insights.